Cas no 2098102-53-3 (2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one)

• Product Name: 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one
• CAS No: 2098102-53-3
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• CID: 5726463
• PubChem ID: 121202163
• Update Time: 2025-05-20

2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-5974
• 2-chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one
• 2098102-53-3
• AKOS026710343
• 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one

• Inchi： 1S/C9H14ClNO2/c1-5(10)9(13)11-3-6-2-7(4-11)8(6)12/h5-8,12H,2-4H2,1H3
• InChI Key： LDIDPSXNSNEXGB-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC2CC(C1)C2O)=O

Computed Properties

• Exact Mass: 203.0713064g/mol
• Monoisotopic Mass: 203.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one

2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one: A Comprehensive Overview

The compound 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one, identified by the CAS number 2098102-53-3, is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceutical research and advanced chemical synthesis. This compound is characterized by its unique bicyclic structure, which includes a bicyclo[3.1.1]heptane framework fused with a propanone group and a chlorine substituent. The presence of the hydroxyl group at the 6-position further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of bicyclic compounds in drug design, particularly due to their ability to mimic complex biological structures and interactions. The bicyclo[3.1.1]heptane system in this compound is notable for its rigidity and stability, which are advantageous in creating molecules with high bioavailability and selectivity. The substitution pattern of this compound, including the placement of the chlorine atom and the hydroxyl group, plays a critical role in determining its pharmacokinetic properties and potential therapeutic applications.

In terms of synthesis, researchers have developed innovative methodologies to construct the bicyclo[3.1.1]heptane framework efficiently. One such approach involves the use of ring-closing metathesis, which allows for precise control over the stereochemistry of the molecule. This has been particularly beneficial in producing enantiomerically pure samples, which are essential for studying the compound's stereochemical effects on biological systems.

The incorporation of a propanone group into the structure introduces additional functional diversity, enabling this compound to participate in various chemical transformations such as nucleophilic additions and condensations. These reactions are pivotal in expanding the scope of its applications, particularly in medicinal chemistry where such groups are often utilized as scaffolds for drug candidates.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and molecular interactions of this compound. Quantum mechanical calculations have revealed that the chlorine substituent significantly influences the electron distribution within the molecule, thereby modulating its reactivity towards nucleophiles and electrophiles.

Moreover, this compound has shown promise in preliminary biological assays, demonstrating potential anti-inflammatory and analgesic activities. These findings underscore its potential as a lead compound for developing novel therapeutic agents targeting inflammatory diseases and chronic pain conditions.

In conclusion, 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional attributes. Its unique bicyclic architecture, combined with strategic substitution patterns, positions it as a valuable tool in both academic research and industrial drug development.